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Abstract
Methyl 17-hydroxyheptadecanoate is a hydroxylated fatty acid methyl ester of significant

interest in various scientific domains, including biochemistry and synthetic chemistry.

Understanding its fundamental physicochemical properties is crucial for its application in

research and development. This technical guide provides a comprehensive overview of the

known physicochemical characteristics of Methyl 17-Hydroxyheptadecanoate, details general

experimental protocols for the determination of these properties, and presents a logical

workflow for its synthesis. Due to a lack of specific experimental data in publicly available

literature for certain properties, this guide also furnishes generalized methodologies applicable

to long-chain fatty acid methyl esters.

Physicochemical Properties
The known physicochemical properties of Methyl 17-Hydroxyheptadecanoate are

summarized in the table below. It is important to note that while fundamental identifiers are

well-established, specific experimental values for properties such as melting point, boiling point,

and solubility are not readily available in the cited literature.
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Property Value Source(s)

Molecular Formula C₁₈H₃₆O₃ [1][2]

Molecular Weight 300.48 g/mol [1][2]

CAS Number 94036-00-7 [1]

Physical State Solid [1][2]

Purity >98% [1][2]

Synonyms

17-hydroxy Heptadecanoic

acid methyl ester, ω-hydroxy

Heptadecanoic Acid methyl

ester

Storage Freezer [1][2]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

Methyl 17-Hydroxyheptadecanoate are not explicitly available. However, the following section

outlines standard methodologies used for the characterization of long-chain fatty acid methyl

esters (FAMEs), which can be adapted for this specific compound.

Determination of Melting Point
The melting point of a solid crystalline substance like Methyl 17-Hydroxyheptadecanoate can

be determined using a standard melting point apparatus.

Apparatus: Capillary melting point apparatus.

Procedure:

A small, dry sample of the crystalline solid is packed into a thin-walled capillary tube,

sealed at one end.

The capillary tube is placed in the heating block of the melting point apparatus.
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The sample is heated at a steady, slow rate.

The temperature at which the substance first begins to melt and the temperature at which

it becomes completely liquid are recorded as the melting point range.

Note: For high-purity crystalline solids, the melting range is typically narrow.

Determination of Boiling Point
The boiling point of long-chain fatty acid methyl esters is often determined at reduced pressure

to prevent decomposition at high temperatures. Gas chromatography (GC) is a common

method for determining the boiling range distribution of FAMEs.[3]

Apparatus: Gas chromatograph with a flame ionization detector (FID) and a non-polar

capillary column.

Procedure (Simulated Distillation by GC):

A sample of Methyl 17-Hydroxyheptadecanoate is diluted with a suitable solvent.

The solution is injected into the gas chromatograph.

The GC column separates the components of the sample based on their boiling points.

The retention times of the sample components are compared to the retention times of a

known boiling point standard mixture (e.g., n-alkanes).

A calibration curve of boiling point versus retention time is used to determine the boiling

point of the sample.

Determination of Solubility
Solubility is determined by adding a known amount of the solute to a known volume of a

solvent and observing the point at which no more solute dissolves.

Apparatus: Variable temperature shaker bath, analytical balance, vials.

Procedure:
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A known mass of Methyl 17-Hydroxyheptadecanoate is added to a vial containing a

known volume of a specific solvent (e.g., water, ethanol, chloroform, ethyl acetate).

The mixture is agitated in a temperature-controlled shaker bath until equilibrium is

reached.

The concentration of the dissolved solute in the solvent is determined analytically (e.g., by

chromatography or spectroscopy) after filtering out any undissolved solid.

This process is repeated at different temperatures to determine the temperature-

dependent solubility.

Logical Workflow: Synthesis of ω-Hydroxy Fatty
Acid Methyl Esters
As no specific signaling pathways involving Methyl 17-Hydroxyheptadecanoate are

documented, a logical workflow for its synthesis is presented below. This workflow is based on

general methods for the synthesis of ω-hydroxy fatty acid methyl esters.

Step 1: Protection of Hydroxyl Group Step 2: Oxidation Step 3: Chain Elongation Step 4: Esterification & Deprotection Step 5: Purification

Start with an ω-hydroxy long-chain diol Protect one hydroxyl group
(e.g., as a benzyl ether)

Oxidize the remaining hydroxyl group
to an aldehyde

Intermediate 1 React with a Grignard reagent
to add the desired carbon chain

Intermediate 2 Esterify the carboxylic acid
to a methyl ester

Intermediate 3 Remove the protecting group
to yield the ω-hydroxy group

Purify the final product
(e.g., by column chromatography)

Crude Product end

Final Product:
Methyl 17-Hydroxyheptadecanoate

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of ω-hydroxy fatty acid methyl esters.

Conclusion
This technical guide consolidates the available physicochemical data for Methyl 17-
Hydroxyheptadecanoate and provides a framework of generalized experimental protocols for

its characterization. While there is a clear need for further experimental studies to determine

specific values for properties like melting point, boiling point, and solubility, the information and

methodologies presented here offer a valuable resource for researchers and professionals in
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the fields of chemistry and drug development. The provided synthetic workflow offers a logical

approach for the preparation of this and similar long-chain hydroxylated fatty acid methyl

esters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scientificbulletin.upb.ro [scientificbulletin.upb.ro]

2. docs.nrel.gov [docs.nrel.gov]

3. kaycantest.com [kaycantest.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to the Physicochemical
Properties of Methyl 17-Hydroxyheptadecanoate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b164416#what-are-the-physicochemical-
properties-of-methyl-17-hydroxyheptadecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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